Cas no 1426421-17-1 (6-Fluoroimidazo[1,5-A]pyridine)

6-Fluoroimidazo[1,5-A]pyridine is a fluorinated heterocyclic compound with a fused imidazole and pyridine structure. Its key advantages include its role as a versatile building block in pharmaceutical and agrochemical research, owing to the electron-withdrawing properties of the fluorine substituent, which can enhance metabolic stability and binding affinity in bioactive molecules. The rigid bicyclic framework provides a stable scaffold for further functionalization, making it valuable in the synthesis of novel drug candidates. Its high purity and well-defined chemical properties ensure reproducibility in synthetic applications. This compound is particularly useful in medicinal chemistry for the development of kinase inhibitors and other targeted therapeutics.

6-Fluoroimidazo[1,5-A]pyridine structure

1426421-17-1 structure

Product Name:6-Fluoroimidazo[1,5-A]pyridine

CAS No:1426421-17-1

MF:C₇H₅FN₂

MW:136.126404523849

MDL:MFCD23711111

CID:4782152

PubChem ID:71744003

Update Time:2026-02-27

6-Fluoroimidazo[1,5-A]pyridine Chemical and Physical Properties

Names and Identifiers

- 6-FLUOROIMIDAZO[1,5-A]PYRIDINE
- Imidazo[1,5-a]pyridine, 6-fluoro-
- 6-fluoro-imidazo[1,5-a]pyridine
- MFCD23711111
- CS-0446322
- AMSZJCHBWQVBPL-UHFFFAOYSA-N
- PS-20122
- SCHEMBL14737464
- 1426421-17-1
- SY323953
- EN300-250876
- DB-415073
- BHC42117
- 6-Fluoroimidazo[1,5-A]pyridine
- MDL： MFCD23711111
- Inchi： 1S/C7H5FN2/c8-6-1-2-7-3-9-5-10(7)4-6/h1-5H
- InChI Key： AMSZJCHBWQVBPL-UHFFFAOYSA-N
- SMILES： FC1C=CC2=CN=CN2C=1

Computed Properties

Exact Mass: 136.04367633g/mol
Monoisotopic Mass: 136.04367633g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 129
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 17.3

6-Fluoroimidazo[1,5-A]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM269383-1g	6-Fluoroimidazo[1,5-a]pyridine	1426421-17-1	95%	1g	$***	2023-03-31
Matrix Scientific	219675-1g	6-Fluoroimidazo[1,5-a]pyridine, 95% min	1426421-17-1	95%	1g	$1050.00	2023-09-06
Matrix Scientific	219675-5g	6-Fluoroimidazo[1,5-a]pyridine, 95% min	1426421-17-1	95%	5g	$3360.00	2023-09-06
Alichem	A029191370-5g	6-Fluoroimidazo[1,5-a]pyridine	1426421-17-1	95%	5g	2,733.60 USD	2021-05-31
Alichem	A029191370-10g	6-Fluoroimidazo[1,5-a]pyridine	1426421-17-1	95%	10g	4,180.80 USD	2021-05-31
Alichem	A029191370-25g	6-Fluoroimidazo[1,5-a]pyridine	1426421-17-1	95%	25g	6,901.00 USD	2021-05-31
eNovation Chemicals LLC	Y1210558-1G	6-fluoroimidazo[1,5-a]pyridine	1426421-17-1	97%	1g	$495	2024-07-21
Chemenu	CM269383-1g	6-Fluoroimidazo[1,5-a]pyridine	1426421-17-1	95%	1g	$577	2021-08-18
Enamine	EN300-250876-0.05g	6-fluoroimidazo[1,5-a]pyridine	1426421-17-1	95%	0.05g	$1020.0	2024-06-19
Enamine	EN300-250876-0.1g	6-fluoroimidazo[1,5-a]pyridine	1426421-17-1	95%	0.1g	$1068.0	2024-06-19

6-Fluoroimidazo[1,5-A]pyridine Related Literature

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Additional information on 6-Fluoroimidazo[1,5-A]pyridine

Comprehensive Overview of 6-Fluoroimidazo[1,5-A]pyridine (CAS No. 1426421-17-1): Properties, Applications, and Industry Insights

The chemical compound 6-Fluoroimidazo[1,5-A]pyridine (CAS No. 1426421-17-1) is a fluorinated heterocyclic derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fused imidazole and pyridine ring system with a fluorine substituent, makes it a valuable intermediate for synthesizing bioactive molecules. This article delves into its physicochemical properties, synthetic routes, and emerging applications while addressing trending topics like green chemistry and AI-driven drug discovery.

With the rise of precision medicine and targeted therapies, researchers are increasingly exploring fluorinated scaffolds like 6-Fluoroimidazo[1,5-A]pyridine due to their enhanced metabolic stability and bioavailability. The compound’s CAS number 1426421-17-1 is frequently searched in databases such as PubChem and Reaxys, reflecting its relevance in high-throughput screening and fragment-based drug design. Recent studies highlight its potential in modulating kinase inhibitors and G-protein-coupled receptors (GPCRs), aligning with the industry’s focus on next-generation therapeutics.

From a synthetic perspective, 6-Fluoroimidazo[1,5-A]pyridine can be prepared via palladium-catalyzed cross-coupling or cyclization reactions, methods that resonate with the growing demand for sustainable catalysis. Environmental concerns have spurred interest in solvent-free synthesis and microwave-assisted reactions, both of which could optimize the production of this compound. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for quality control, ensuring compliance with stringent regulatory standards such as ICH Q3D for elemental impurities.

The agrochemical sector also benefits from fluorinated heterocycles like 6-Fluoroimidazo[1,5-A]pyridine, particularly in developing crop protection agents with lower environmental persistence. Searches for biodegradable pesticides and resistance management strategies often intersect with discussions about such advanced intermediates. Furthermore, computational tools like molecular docking and QSAR modeling accelerate the identification of derivatives with optimized efficacy and safety profiles.

In conclusion, 6-Fluoroimidazo[1,5-A]pyridine (CAS No. 1426421-17-1) exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility across drug discovery, material science, and agrochemicals underscores its importance, while advancements in automated synthesis and machine learning continue to unlock new possibilities. As industries prioritize efficiency and sustainability, this compound is poised to remain a focal point of research and development.